Cas no 1279815-16-5 (6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile)

6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile structure
1279815-16-5 structure
Product Name:6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile
CAS No:1279815-16-5
MF:C7H3BrN4
MW:223.029519319534
CID:6839087
PubChem ID:131354386
Update Time:2025-04-03

6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1279815-16-5
    • Imidazo[1,2-a]pyrimidine-3-carbonitrile, 6-bromo-
    • DTXSID801234254
    • 6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile
    • Inchi: 1S/C7H3BrN4/c8-5-2-10-7-11-3-6(1-9)12(7)4-5/h2-4H
    • InChI Key: CQAYHDDXFRXPGL-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=NC=C(C#N)N2C=1

Computed Properties

  • Exact Mass: 221.95411Da
  • Monoisotopic Mass: 221.95411Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54Ų
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